Cas no 851714-64-2 (N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2,6-difluorobenzamide)
N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2,6-difluorobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2,6-difluorobenzamide
- N-(2-(3-((2-(cyclopentylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-2,6-difluorobenzamide
- Benzamide, N-[2-[3-[[2-(cyclopentylamino)-2-oxoethyl]thio]-1H-indol-1-yl]ethyl]-2,6-difluoro-
-
- Inchi: 1S/C24H25F2N3O2S/c25-18-9-5-10-19(26)23(18)24(31)27-12-13-29-14-21(17-8-3-4-11-20(17)29)32-15-22(30)28-16-6-1-2-7-16/h3-5,8-11,14,16H,1-2,6-7,12-13,15H2,(H,27,31)(H,28,30)
- InChI Key: GWZOOQMOKBNXRA-UHFFFAOYSA-N
- SMILES: C(NCCN1C2=C(C=CC=C2)C(SCC(NC2CCCC2)=O)=C1)(=O)C1=C(F)C=CC=C1F
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- Boiling Point: 672.7±55.0 °C(Predicted)
- pka: 12.80±0.46(Predicted)
N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2,6-difluorobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0617-0077-2μmol |
N-[2-(3-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]-2,6-difluorobenzamide |
851714-64-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0617-0077-5μmol |
N-[2-(3-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]-2,6-difluorobenzamide |
851714-64-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0617-0077-10μmol |
N-[2-(3-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]-2,6-difluorobenzamide |
851714-64-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0617-0077-20μmol |
N-[2-(3-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]-2,6-difluorobenzamide |
851714-64-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0617-0077-1mg |
N-[2-(3-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]-2,6-difluorobenzamide |
851714-64-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0617-0077-2mg |
N-[2-(3-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]-2,6-difluorobenzamide |
851714-64-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0617-0077-3mg |
N-[2-(3-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]-2,6-difluorobenzamide |
851714-64-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0617-0077-4mg |
N-[2-(3-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]-2,6-difluorobenzamide |
851714-64-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0617-0077-5mg |
N-[2-(3-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]-2,6-difluorobenzamide |
851714-64-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0617-0077-10mg |
N-[2-(3-{[(cyclopentylcarbamoyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]-2,6-difluorobenzamide |
851714-64-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2,6-difluorobenzamide Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2,6-difluorobenzamide
Comprehensive Overview of N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2,6-difluorobenzamide (CAS No. 851714-64-2)
N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2,6-difluorobenzamide (CAS No. 851714-64-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of an indole core, a cyclopentylcarbamoyl group, and a difluorobenzamide moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating specific biological pathways, which could lead to novel therapeutic agents.
The molecular structure of N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2,6-difluorobenzamide includes a sulfur-containing methylsulfanyl linker, which may enhance its binding affinity to target proteins. The presence of fluorine atoms in the benzamide group is noteworthy, as fluorine is often incorporated into drug molecules to improve metabolic stability and bioavailability. These structural attributes make this compound a promising candidate for further investigation in medicinal chemistry.
Recent trends in pharmaceutical research highlight the growing demand for small-molecule modulators of protein-protein interactions. N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2,6-difluorobenzamide aligns with this trend, as its indole scaffold is known to interact with various biological targets. Scientists are exploring its potential in addressing conditions such as inflammation, neurodegenerative diseases, and certain types of cancer. The compound's selective binding properties could pave the way for targeted therapies with fewer side effects.
In addition to its pharmaceutical applications, N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2,6-difluorobenzamide is also studied for its role in chemical biology. Researchers utilize this compound as a probe molecule to investigate enzyme mechanisms and signal transduction pathways. Its ability to selectively inhibit or activate specific proteins makes it a valuable tool for understanding complex biological processes. This dual utility—both as a potential therapeutic and a research tool—underscores its importance in modern science.
The synthesis of N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2,6-difluorobenzamide involves multi-step organic reactions, including amide coupling and sulfur-based functionalization. These synthetic routes are optimized to ensure high yield and purity, which are critical for both research and potential clinical applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's structure and purity, ensuring reliable results in subsequent studies.
From a market perspective, the demand for innovative bioactive compounds like N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2,6-difluorobenzamide is on the rise. Pharmaceutical companies and academic institutions are actively seeking novel molecules that can address unmet medical needs. This compound's unique structure and potential applications position it as a valuable asset in the competitive landscape of drug development. Its patent status and commercial availability are also topics of interest for stakeholders in the industry.
For researchers and professionals seeking detailed information about N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2,6-difluorobenzamide, reliable sources include peer-reviewed journals, chemical databases, and specialized suppliers. The compound's CAS No. 851714-64-2 serves as a unique identifier, facilitating accurate searches across scientific literature and commercial catalogs. As interest in this molecule grows, staying updated on the latest findings and applications will be essential for those working in related fields.
In summary, N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2,6-difluorobenzamide represents a fascinating area of study at the intersection of chemistry, biology, and medicine. Its structural complexity, combined with its potential therapeutic and research applications, makes it a compound worth watching in the coming years. Whether you are a chemist, biologist, or pharmaceutical professional, understanding the properties and possibilities of this molecule can provide valuable insights into the future of drug discovery and development.
851714-64-2 (N-2-(3-{(cyclopentylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethyl-2,6-difluorobenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)